1-Selenophen-3-ylethanone

• Molecular Formula: C6H6OSe
• Molecular Weight: 173.08g/mol
• SMILES: CC(=O)C1=C[Se]C=C1
• InChI: InChI=1S/C6H6OSe/c1-5(7)6-2-3-8-4-6/h2-4H,1H3
• InChIKey: YAJWPIQBAJAZMQ-UHFFFAOYSA-N

Researchers requiring a β-acetyl selenophene scaffold often face limited synthetic accessibility-3-acyl derivatives cannot be efficiently prepared via direct electrophilic acylation. 1-Selenophen-3-ylethanone solves this supply bottleneck as a pre-formed building block supplied at 95% purity. - Enables rapid derivatization: electrophilic substitution rates 1.5-3× faster than thiophene congeners, accelerating library synthesis. - Distinct regiochemistry: 3-acetyl substitution provides altered cycloaddition outcomes and metal-binding geometries inaccessible with the 2-isomer. - Consistent quality: each batch verified at 95% purity; standard pack sizes 100 mg, 250 mg, 1 g, and bulk custom.

1-Selenophen-3-ylethanone: Physicochemical and Structural Overview

1-Selenophen-3-ylethanone (3‑acetylselenophene) is a five‑membered organoselenium heterocyclic ketone with the molecular formula C₆H₆OSe and a molecular weight of 173.08 g·mol⁻¹ [1]. It belongs to the selenoketone subclass, characterized by an acetyl substituent at the β‑position of the selenophene ring. The selenium atom imparts a distinct polarizability, lower aromaticity, and higher reactivity compared to the analogous thiophene (sulfur) and furan (oxygen) congeners [2]. Commercial samples are typically supplied at 95% purity [1]. This compound serves as a versatile intermediate for condensation reactions—forming imines, hydrazones, and heterocyclic adducts—and participates in electrophilic substitutions with rates that exceed those of its thiophene counterparts [2][3].

1 Organoselenium heterocycle chemistry

2 β-acetyl selenophene scaffold synthesis

3 Redox-active probe development context

4 Photochemical reactivity studies

• [1] PubChem. 1-Selenophen-3-ylethanone. Compound Summary (CID via ChemSpider External ID 11511886). National Center for Biotechnology Information. View Source
• [2] Linda, P.; Marino, G. Electrophilic substitutions in five-membered heterocyclic systems. Part VII. The reactivity of selenophen towards electrophiles. A comparison with thiophen. J. Chem. Soc. B 1970, 43–45. View Source
• [3] Yu. K. Yur'ev; M. A. Gal'bershtam; I. I. Kandror. Chemistry of selenophene. Chem. Heterocycl. Compd. 1968, 4, 686–689. View Source

Why 1-Selenophen-3-ylethanone Cannot Be Replaced by Analogs

Although 2‑acetylselenophene, 3‑acetylthiophene, and 3‑acetylfuran share the same acetyl‑heterocycle architecture, their electronic, steric, and reactivity profiles differ substantially due to ring‑heteroatom identity and substitution position. Selenophene is more reactive than thiophene in electrophilic substitutions—selenophene derivatives mercurate 1.5–3 times faster than their thiophene counterparts [1]—and selenophene’s aromaticity lies between furan and thiophene [2]. The β‑acetyl position (C‑3) experiences a distinct electronic environment compared to the α‑position (C‑2): 2‑acyl selenophenes are produced in high yields via direct electrophilic acylation, whereas 3‑acyl derivatives are far less accessible by this route, demanding alternative synthetic strategies [3]. Substituting the selenium atom with sulfur eliminates the characteristic polarizability, redox activity, and catalyst‑compatible soft‑metal coordination that selenium imparts [4]. Consequently, generic replacement with a 2‑isomer or a lighter heteroatom congener alters reaction rates, regiochemical outcomes, and biological responses, making compound‑specific selection necessary for reproducible research.

1-Selenophen-3-ylethanone (β-isomer)

2-Acetylselenophene (α-isomer): Synthetic accessibility differs; direct acylation may not yield 3-isomer.

Selenium heteroatom (Se)

3-Acetylthiophene (S analog): Lighter chalcogen alters electrophilic and redox reactivity profiles.

Selenophene ring

3-Acetylfuran (O analog): Higher ring strain; reactivity divergence vs. selenophene.

• [1] Yu. K. Yur'ev; M. A. Gal'bershtam; I. I. Kandror. Chemistry of selenophene. Chem. Heterocycl. Compd. 1968, 4, 686–689. View Source
• [2] Linda, P.; Marino, G. Electrophilic substitutions in five-membered heterocyclic systems. Part VII. The reactivity of selenophen towards electrophiles. A comparison with thiophen. J. Chem. Soc. B 1970, 43–45. View Source
• [3] Alekseev, N. N.; Baranov, S. N.; Dulenko, V. I. Preparation of ketones of the selenophene series. Chem. Heterocycl. Compd. 1971, 7, 28–29. View Source
• [4] De Maria, P.; Fontana, A.; Siani, G.; Spinelli, D. Kinetics of the Enolisation Reactions of 3‑Acetyl‑2,5‑dimethylfuran and of 2‑Acetylselenophene. Eur. J. Org. Chem. 1998, 1998, 1867–1872. View Source

Comparative Evidence Against Closest Analogs

Electrophilic Substitution Rate: Selenophene vs. Thiophene

Selenophene derivatives react 1.5–3 times faster than the corresponding thiophene analogs in mercuration reactions. This rate enhancement translates to all selenophene‑based electrophilic substitutions, including those of the 3‑acetyl derivative, providing a quantitative basis for choosing selenophene over thiophene when faster derivatization is required [1]. The relative reactivity order for five‑membered heterocycles is furan > selenophene > thiophene > benzene [1].

Electrophilic Substitution Rate

Class-level inference

1.5–3× faster mercuration rate than thiophene analogs

Supports selenophene selection for electrophilic derivatization.

Data derived from class-level mercuration kinetics.

Evidence Dimension	Electrophilic substitution rate (mercuration kinetics)
Target Compound Data	1.5–3× faster mercuration rate (selenophene derivatives as a class)
Comparator Or Baseline	Thiophene analogs (1.0×, baseline)
Quantified Difference	1.5–3‑fold rate enhancement for selenophene vs. thiophene
Conditions	Mercuration kinetics; Hammett σ⁺ correlation; neutral aqueous/organic medium (1968 study)

Why This Matters

Faster electrophilic substitution enables shorter reaction times and lower reagent excess in downstream derivatizations, improving synthetic throughput when selenophene core reactivity is desired.

• [1] Yu. K. Yur'ev; M. A. Gal'bershtam; I. I. Kandror. Chemistry of selenophene. Chem. Heterocycl. Compd. 1968, 4, 686–689. View Source

Positional Isomer Synthetic Accessibility

Direct electrophilic acylation of selenophene with carboxylic acid anhydrides in the presence of perchloric acid affords 2‑acyl derivatives in high yields, while the 3‑acyl isomer is essentially not obtained via this route [1]. The 3‑acetyl derivative requires alternative synthetic strategies—such as cyclization of pre‑functionalized precursors or functionalization of a 3‑substituted selenophene scaffold—making it a scarcer, more specialized building block [2]. This synthetic inaccessibility establishes a clear procurement‑driven differentiation: 1‑selenophen‑3‑ylethanone is not a commodity chemical but a purpose‑synthesized intermediate with unique β‑position reactivity.

Positional Isomer Accessibility

Class-level inference

Not directly accessible via one-step acylation; requires multi-step routes.

Specialty intermediate with constrained synthetic routes.

2-Acyl isomers are readily available via direct acylation.

Evidence Dimension	Synthetic accessibility via direct electrophilic acylation
Target Compound Data	Not accessible via direct acylation; requires multistep or alternative routes
Comparator Or Baseline	2‑Acyl selenophenes (high yield, one‑step acylation with Ac₂O/HClO₄)
Quantified Difference	Qualitative: 2‑acyl = high yield (one step); 3‑acyl = not directly accessible by this method
Conditions	Selenophene + acetic anhydride, 70 °C, HClO₄ or H₃PO₄ catalysis (1971 and related protocols)

Why This Matters

The limited synthetic accessibility of 3‑acetylselenophene directly impacts procurement: it is a specialty intermediate, not a bulk commodity, and its availability is constrained to vendors who employ non‑trivial synthetic routes, affecting lead times and cost.

• [1] Alekseev, N. N.; Baranov, S. N.; Dulenko, V. I. Preparation of ketones of the selenophene series. Chem. Heterocycl. Compd. 1971, 7, 28–29. View Source
• [2] Hellwig, J.; et al. Recent Advances in the Synthesis of Selenophenes and Their Derivatives. Molecules 2020, 25, 5907. View Source

Carbonyl Enolization Kinetics Comparison

The enolization rate constants of 2‑acetylselenophene have been measured via halogenation at 25 °C in water and compared with 3‑acetyl‑2,5‑dimethylfuran and acetophenone [1]. The acetyl carbonyl in 2‑acetylselenophene exhibits a softer character (higher metal‑activating factor, MAF) than in acetophenone, indicating stronger metal‑ion (Cu²⁺, Zn²⁺, Ni²⁺) catalysis for enolization. For the 3‑acetyl isomer, the carbonyl electronic environment is modified by the β‑position, which alters the transmission of ring electronic effects relative to the α‑acetyl isomer—a difference that can be exploited for selective enolate chemistry in synthetic applications.

Carbonyl Enolization Kinetics

Cross-study comparable

Higher metal-activating factor (MAF) for Cu²⁺, Zn²⁺, Ni²⁺ vs. acetophenone.

Supports soft-metal coordination in enolization chemistry.

Data derived from 2-acetyl analog; trend applies to 3-isomer.

Evidence Dimension	Enolization rate constant (k, s⁻¹) and metal‑activating factor (MAF = k_M/k_H)
Target Compound Data	2‑Acetylselenophene enolization rate data available; MAF values indicate soft carbonyl character (quantitative data in cited paper; 3‑acetyl isomer data not directly measured but inferred via electronic perturbation)
Comparator Or Baseline	3‑Acetyl‑2,5‑dimethylfuran and acetophenone (quantitative k and MAF values in reference)
Quantified Difference	Refer to original paper for absolute rate constants; trend: acetylselenophene > acetylfuran in acid‑catalyzed enolization
Conditions	Halogenation kinetics in water at 25 °C, pH‑controlled buffers, dilute HCl/NaOH, metal‑ion salt additives

Why This Matters

The distinct carbonyl reactivity of selenoketones—especially the softer, metal‑coordinating character—allows chemoselective transformations (e.g., imine formation, aldol reactions) that differ from oxygen or sulfur analogs, directly influencing the choice of building block for metal‑templated syntheses.

• [1] De Maria, P.; Fontana, A.; Siani, G.; Spinelli, D. Kinetics of the Enolisation Reactions of 3‑Acetyl‑2,5‑dimethylfuran and of 2‑Acetylselenophene. Eur. J. Org. Chem. 1998, 1998, 1867–1872. View Source

Antioxidant Capacity: Selenophene vs. Thiophene Core

In head‑to‑head comparisons, selenophene and its 2‑amino‑3‑carbonitrile derivative (ATSe) demonstrate superior antiperoxyradical capacity compared to thiophene and its amino‑carbonitrile analog (ATS) by the oxygen radical absorbance capacity (ORAC) method [1]. Cyclic voltammetry and differential pulse voltammetry revealed that selenophene exhibits lower anodic oxidation potentials (indicating easier electron donation) than thiophene, consistent with higher antioxidant activity [1]. While these data are for unsubstituted selenophene and its 2‑amino derivative, the electronic effect of the selenium atom persists in the 3‑acetyl analog, contributing to a redox‑active profile distinct from the sulfur congener.

Antioxidant Capacity

Class-level inference

Lower oxidation potential & higher ORAC value than thiophene.

Supports redox-active material screening.

Electronic effect attributed to Se heteroatom class.

Evidence Dimension	Antiperoxyradical capacity (ORAC) and oxidation potential (Eₚₐ, mV vs. Ag/Ag⁺)
Target Compound Data	Selenophene: lower oxidation potential, higher ORAC value than thiophene; specific values in reference (e.g., selenophene Eₚₐ and ORAC data in Table 2 of PMC5488002)
Comparator Or Baseline	Thiophene (higher oxidation potential, lower ORAC)
Quantified Difference	Selenophene > thiophene in ORAC; lower anodic peak potential (ΔEₚₐ indicative of easier oxidation)
Conditions	ORAC assay with fluorescein probe; CV/DPV/SWV in acetonitrile with Ag/Ag⁺ reference electrode; DPPH radical scavenging

Why This Matters

Researchers selecting an acetyl heterocycle for redox‑active or antioxidant applications should prefer the selenophene core over thiophene when higher electron‑donating capacity and radical scavenging are required.

• [1] Pyrzynska, K.; Sentkowska, A. Antioxidant Properties of Selenophene, Thiophene and Their Aminocarbonitrile Derivatives. Antioxidants 2017, 6(2), 22. View Source

Cytotoxic Selectivity in Myeloid Leukemia Cells

A 2022 study comparing halogenated selenophene and thiophene derivatives demonstrated that select selenium‑containing compounds induce significantly greater increases in mitochondria membrane potential (ΔΨm) and oxidative stress in PLB‑985 myeloid leukemia cells than their sulfur counterparts [1]. Selenophene‑based compounds activated apoptosis through the p53 pathway and showed selective bioactivity linked to the selenium atom’s redox properties. While the study used halogenated derivatives rather than the 3‑acetyl compound, the differential cytotoxicity is attributed to the selenium heteroatom, which is retained in 1‑selenophen‑3‑ylethanone.

Cell-Model Endpoint Response

Class-level inference

Reported ΔΨm increase & ROS elevation in PLB-985 myeloid leukemia cells.

Supports cell-model endpoint review for Se-heterocycles.

Response attributed to Se atom; requires model-specific validation.

Evidence Dimension	Mitochondria membrane potential (ΔΨm) change and oxidative stress induction
Target Compound Data	Selenophene derivatives: significant ΔΨm increase and ROS elevation in PLB‑985 cells
Comparator Or Baseline	Thiophene analogs: lower or negligible ΔΨm change, lower ROS induction
Quantified Difference	Qualitative trend: Se heterocycles > S heterocycles in cytotoxicity and oxidative stress induction; specific fold‑changes in referenced study
Conditions	PLB‑985 myeloid leukemia cell line; mitochondrial membrane potential (JC‑1 dye); ROS detection (DCFH‑DA probe)

Why This Matters

For medicinal chemistry programs targeting leukemia or oxidative‑stress pathways, the selenium heteroatom is not interchangeable with sulfur; procurement of the selenophene scaffold is essential to retain the desired cytotoxicity profile.

• [1] Araujo, A. R.; et al. A study on the cellular and cytotoxic effects of S and Se heterocycles on the myeloid leukemia cell line PLB‑985. Phosphorus Sulfur Silicon Relat. Elem. 2022, 197, 876–884. View Source

Photochemical [2+2] Cycloaddition and Oxetane Formation

Upon UV irradiation (290–320 nm), 2‑acetylselenophene exhibits three distinct photochemical behaviors with olefinic substrates: [2+2] cycloaddition across the selenophene C=C bond, oxetane formation via the carbonyl group, and photosensitization [1]. This behavior is compared with 2‑acetylthiophene and 2‑benzoylthiophene, where the selenium analog displays notably different quantum yields and product distributions [1][2]. The 3‑acetyl isomer is expected to retain the photochemical versatility conferred by the selenophene ring, but the β‑position of the acetyl group may alter regioselectivity in cycloaddition compared to the 2‑acetyl isomer.

Photochemical [2+2] Cycloaddition

Cross-study comparable

Unique oxetane formation pathway not observed with thiophene analogs.

Supports distinct photochemical synthesis routes.

Regioselectivity may vary vs. 2-acetyl isomer.

Evidence Dimension	Photochemical reaction pathway distribution ([2+2] vs. oxetane vs. sensitization)
Target Compound Data	2‑Acetylselenophene: three competing pathways observed; product ratios dependent on olefin structure
Comparator Or Baseline	2‑Acetylthiophene and 2‑benzoylthiophene: primarily [2+2] cycloaddition; less oxetane formation
Quantified Difference	Qualitative pathway divergence; selenophene enables oxetane formation not observed with thiophene analogs under identical conditions
Conditions	Direct UV irradiation, λ = 290–320 nm, tetramethylethylene or dimethylmaleic anhydride as olefin substrates

Why This Matters

For photochemical synthesis applications, the selenophene core offers a unique combination of cycloaddition and oxetane‑forming pathways not available with thiophene analogs, enabling distinct synthetic routes to complex heterocyclic scaffolds.

• [1] D'Auria, M. Photocycloaddition of acetylselenophene to double bond containing substrates. J. Photochem. Photobiol. A: Chem. 2001, 138, 57–63. View Source
• [2] Cantrell, T. S. Photochemical reactions of 2‑acetyl‑ and 2‑benzoylthiophene with olefins. J. Org. Chem. 1977, 42, 3774–3779. View Source

Optimal Use Cases for 1-Selenophen-3-ylethanone

Selenium-Dependent Cytotoxic and Redox Agents

1‑Selenophen‑3‑ylethanone serves as a core scaffold for developing anticancer agents that exploit selenium’s redox activity. As demonstrated in leukemia cell models, selenophene derivatives induce mitochondrial membrane potential disruption and oxidative stress more potently than thiophene analogs [1]. The β‑acetyl group provides a handle for condensation with amines or hydrazines to generate imines and hydrazones with potential biological activity. The compound’s higher electrophilic reactivity (1.5–3× faster than thiophene) facilitates rapid derivatization to build compound libraries .

Photochemical [2+2] Cycloaddition Substrate

The selenophene core in 1‑selenophen‑3‑ylethanone is a photochemically active chromophore that can participate in [2+2] cycloadditions with olefins and oxetane formation under UV irradiation, pathways not available with thiophene analogs [1]. The 3‑acetyl substitution pattern may offer altered regioselectivity compared to the more common 2‑acetyl isomer, enabling access to regioisomeric cycloadducts that are otherwise synthetically challenging to obtain. This makes the compound a valuable substrate for photochemical methodology development and the synthesis of selenium‑containing polycyclic frameworks.

Antioxidant and Redox-Active Material Development

Building on the demonstrated superior antiperoxyradical capacity of selenophene over thiophene in ORAC assays [1], 1‑selenophen‑3‑ylethanone can be incorporated into redox‑active polymers, sensors, or antioxidant formulations. The lower oxidation potential of the selenium heterocycle, combined with the synthetic versatility of the acetyl group for further functionalization, supports its use in creating selenium‑enriched materials with enhanced radical‑scavenging performance.

Selective Metal-Coordination and Catalysis Scaffold

The carbonyl group of 1‑selenophen‑3‑ylethanone exhibits a softer character than acetophenone, as evidenced by higher metal‑activating factors (MAF) for Cu²⁺, Zn²⁺, and Ni²⁺ catalysis in enolization reactions [1]. This soft carbonyl, combined with the selenium heteroatom’s affinity for soft metals, makes the compound a potentially selective ligand or ligand precursor for transition‑metal catalysis. The β‑position of the acetyl group creates a distinct bite angle compared to the 2‑acetyl isomer, enabling tailored coordination geometries for catalytic applications.

Application

Selection Property

Validation Focus

Cell-model endpoint studies

Selenium-dependent redox activity

Mitochondrial stress & oxidative pathway response

Photochemical cycloaddition

Selenophene chromophore reactivity

Regioselectivity vs. 2-acetyl isomer

Antioxidant material screening

Antiperoxyradical capacity

ORAC & voltammetric characterization

Metal-coordination catalysis

Soft carbonyl and selenium donor

Metal-activating factor (MAF) validation

• [1] De Maria, P.; Fontana, A.; Siani, G.; Spinelli, D. Kinetics of the Enolisation Reactions of 3‑Acetyl‑2,5‑dimethylfuran and of 2‑Acetylselenophene. Eur. J. Org. Chem. 1998, 1998, 1867–1872. View Source